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Compound of Interest

Compound Name: Ixazomib citrate EtOH

Cat. No.: B14747271

Executive Summary & Chemical Context

Ixazomib Citrate (MLN9708) is the prodrug of the biologically active boronic acid, Ixazomib
(MLN2238). Unlike its predecessor bortezomib, the citrate ester moiety provides enhanced
stability and oral bioavailability. However, this ester bond is labile in aqueous and protic
environments, rapidly hydrolyzing to the active boronic acid species upon exposure to
physiological fluids or aqueous buffers.

The "EtOH" Factor: While Ixazomib Citrate is soluble in ethanol (EtOH), researchers must
exercise caution. Ethanol is a protic solvent. Prolonged storage in ethanol can lead to
transesterification (exchange of the citrate group for ethyl groups) or accelerated hydrolysis if
the ethanol is not strictly anhydrous. Therefore, DMSO is the Gold Standard for stable stock
solutions, while Ethanol should be reserved for specific acute formulations or intermediate
processing.

Chemical Identity[1][2][3][4][5]

e CAS Number: 1239908-20-3[1][2][3][4][5]
e Molecular Weight: 517.12 g/mol [2][3][5][6][7]
e Formula: C20H23BCI2N209[1][2][3]

e Mechanism: Hydrolyzes to Ixazomib (MLN2238)
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Inhibits 20S Proteasome (

5 site).[8][9]

Solubility Profile & Solvent Compatibility[5][7][8]

The following data aggregates empirical solubility limits. Note that "Soluble” in agueous

contexts for this compound often implies hydrolysis to the active form, not the stability of the

citrate ester itself.

Solvent

Solubility (Max)

Stability Rating

Application Notes

DMSO (Anhydrous)

~100 - 200 mg/mL

(High)

Preferred for Stock.
Stable at -80°C.
Hygroscopic; keep
sealed.[3]

Ethanol (100%)

~20 - 100 mg/mL

(Moderate)

Soluble. Use
immediately or for
short-term. Risk of
transesterification/solv

olysis.

Water

Insoluble*

(Low)

Prodrug is insoluble.
Hydrolyzes to active
form.[8][2][9][10] Do
not use for stock

storage.

PEG-400 / PEG-300

Soluble (Co-solvent)

(Good)

Excellent for in vivo
vehicle formulation

(e.g., with Tween 80).

0.1N HCI (pH 1.2)

0.61 mg/mL

(Low)

Limited solubility at
low pH; increases with
pH (but so does
hydrolysis rate).

Stability & Degradation Mechanism
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Understanding the degradation pathway is critical for experimental reproducibility. Ixazomib
Citrate is designed to degrade (hydrolyze) in the body, but premature degradation in the test
tube ruins experiments.

The Hydrolysis Pathway[4][12]

e Prodrug (Citrate Ester): Stable solid.[8] Lipophilic.

o Hydrolysis: Upon contact with water (or protic solvents with trace water), the citrate group
dissociates.

o Active Drug (Boronic Acid): The species that binds the proteasome.

o Degradation: Oxidative deboronation (loss of Boron) occurs if exposed to air/oxidants for
extended periods.

Visualization: Solubilization & Hydrolysis Workflow

The following diagram illustrates the transition from the stable citrate form to the active species
and the decision logic for solvent selection.
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Figure 1: Chemical fate of Ixazomib Citrate from storage to biological application.[3][5] Note the
obligatory hydrolysis step in aqueous media.

Detailed Protocols
Protocol A: Preparation of 10 mM Stock Solution
(Standard)
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Objective: Create a stable stock for long-term storage (-80°C). Reagents:

e Ixazomib Citrate (MW: 517.12)[2][3][5][6][7]

e DMSO (Anhydrous, HPLC Grade, =99.9%)

Steps:

o Calculate: To prepare 1 mL of 10 mM stock, you need 5.17 mg of Ixazomib Citrate.[6]

o Calculation:

o Weigh: Accurately weigh 5.17 mg of powder into a sterile, amber microcentrifuge tube
(protect from light).

e Dissolve: Add 1 mL of fresh anhydrous DMSO.

e Mix: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at
room temperature for 2-5 minutes.

 Aliquot: Dispense into small aliquots (e.g., 50 pL) to avoid freeze-thaw cycles.

o Store: -80°C (Stable for 6 months). -20°C (Stable for 1 month).[3]

Protocol B: Ethanol Solvation (Conditional)

Objective: Dissolution in Ethanol for specific synthesis or formulation needs where DMSO is
contraindicated. Warning: Use immediately. Do not store for >24 hours.

Steps:
o Use Absolute Ethanol (200 proof), anhydrous.

e Add Ixazomib Citrate to achieve concentration (up to 20 mg/mL is easily achievable; 100
mg/mL possible with sonication).

e Sonicate immediately.
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o Use Case: This is often used when preparing solid dispersions or coating stents where the
solvent must evaporate quickly.

Protocol C: In Vivo Formulation (Mouse Model)

Objective: Prepare a vehicle for oral gavage (PO) or IP injection. Target Dose: e.g., 4 mg/kg.
Vehicle: 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline.[5]

Workflow:

Stock: Start with a high-concentration DMSO stock (e.g., 40 mg/mL).

Step 1 (DMSO): Transfer volume corresponding to 10% of final volume.

Step 2 (PEG): Add PEG300 (40% of final vol). Vortex until clear.

Step 3 (Tween): Add Tween 80 (5% of final vol).[5] Vortex.

Step 4 (Aqueous): Slowly add Saline (45% of final vol) while vortexing.

o Note: The solution may become slightly cloudy due to the "crashing out" of the lipophilic
prodrug or rapid hydrolysis. This formulation is usually a suspension or fine dispersion.
Vortex well before dosing.

o Timing: Prepare fresh immediately before dosing (within 30 mins) to ensure the animal
receives the defined chemical species.

Troubleshooting & FAQs

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.targetmol.com/compound/ixazomib%20citrate
https://www.targetmol.com/compound/ixazomib%20citrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14747271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Observation Cause Solution

Dilute stepwise (DMSO

Precipitation upon aqueous High concentration or "Shock"
dilution dilution. buffer). Keep final DMSO <
0.5% for cells.[6]
Check if DMSO was
) o ] hygroscopic (absorbed water).
Loss of potency over time Hydrolysis in stock solution.
Use fresh DMSO and store at
-80°C.
DMSO > 1% can be toxic to
Unexpected toxicity Vehicle toxicity. some primary cells. Run a
vehicle-only control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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